Cas no 57547-15-6 (7-bromo-2-methyl-1-benzofuran)

• Product Name: 7-bromo-2-methyl-1-benzofuran
• CAS No: 57547-15-6
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD18451224
• CID: 3380164
• PubChem ID: 12264721
• Update Time: 2025-10-07

7-bromo-2-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• BENZOFURAN, 7-BROMO-2-METHYL-
• 7-bromo-2-methylbenzofuran
• 7-Bromo-2-methyl-1-benzofuran
• MFCD18451224
• RLVGRFODLCTVTN-UHFFFAOYSA-N
• SY045664
• SCHEMBL1800952
• CHEMBL3273876
• AKOS022691247
• EN300-108054
• Z1269204422
• 829-514-0
• 2-methyl-7-bromobenzofuran
• 7-bromo-2-methyl-benzofuran
• CS-0453790
• 57547-15-6
• DB-114049
• AS-40481
• 7-bromo-2-methyl-1-benzofuran

• MDL： MFCD18451224
• Inchi： 1S/C9H7BrO/c1-6-5-7-3-2-4-8(10)9(7)11-6/h2-5H,1H3
• InChI Key： RLVGRFODLCTVTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C)OC=21

Computed Properties

• Exact Mass: 209.96803g/mol
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-bromo-2-methyl-1-benzofuran

7-Bromo-2-methylbenzofuran (CAS No. 57547-15-6)

7-Bromo-2-methylbenzofuran is a structurally unique aromatic compound belonging to the benzofuran family. This compound, with the CAS registry number 57547-15-6, has garnered significant attention in the fields of organic chemistry and materials science due to its distinctive electronic properties and potential applications in advanced materials. The molecule consists of a benzofuran ring system with a bromine atom at the 7-position and a methyl group at the 2-position, making it a valuable precursor for synthesizing more complex aromatic systems.

Recent studies have highlighted the importance of benzofuran derivatives in the development of organic semiconductors. The presence of the bromine atom in 7-bromo-2-methylbenzofuran introduces electron-withdrawing effects, which can significantly influence the electronic characteristics of the molecule. This makes it an ideal candidate for use in organic electronics, particularly in applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating benzofuran-based units into polymer backbones can enhance charge transport properties, leading to improved device performance.

The synthesis of 7-bromo-2-methylbenzofuran typically involves multi-step reactions, often starting from readily available benzofuran derivatives. One common approach is through electrophilic substitution reactions, where bromination and methylation are strategically controlled to achieve the desired substitution pattern. The regioselectivity of these reactions is crucial, as it determines the final structure and properties of the compound. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of applications, 7-bromo-2-methylbenzofuran has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, making it a potential lead compound for developing novel therapeutic agents. For instance, studies have explored its ability to modulate enzyme activity and influence cellular signaling pathways. Additionally, its role as an intermediate in natural product synthesis has been extensively documented, further underscoring its versatility in chemical research.

The physical properties of 7-bromo-2-methylbenzofuran are also worth noting. It exhibits a high degree of planarity due to the rigid aromatic ring system, which contributes to its stability and reactivity. The compound is typically isolated as a crystalline solid with a melting point around 130°C. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in various chemical transformations.

From an environmental perspective, understanding the fate and behavior of benzofuran derivatives in natural systems is critical. Research indicates that these compounds can undergo biodegradation under specific conditions, though their persistence varies depending on structural features such as substituent types and positions. This knowledge is essential for assessing their potential impact on ecosystems and guiding sustainable practices in their production and use.

In conclusion, 7-bromo-2-methylbenzofuran (CAS No. 57547-15-6) stands out as a versatile building block in modern organic chemistry. Its unique structure enables diverse applications across multiple disciplines, from materials science to pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.